Cas no 2247094-22-8 (6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole)

• Product Name: 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole
• CAS No: 2247094-22-8
• MF: C₈H₅BrF₃N₃
• MW: 280.044610738754
• CID: 6347510
• PubChem ID: 135353121
• Update Time: 2025-10-29

6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 2247094-22-8
• EN300-6749955
• UEQQLAQNURHNBI-UHFFFAOYSA-N
• 6-bromo-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole
• 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole
• SCHEMBL20529669

• Inchi： 1S/C8H5BrF3N3/c9-5-1-2-6-7(3-5)15(14-13-6)4-8(10,11)12/h1-3H,4H2
• InChI Key： UEQQLAQNURHNBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC(F)(F)F)N=N2

Computed Properties

• Exact Mass: 278.96189g/mol
• Monoisotopic Mass: 278.96189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole

Professional Introduction to Compound with CAS No. 2247094-22-8 and Product Name: 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole

The compound with the CAS number 2247094-22-8 and the product name 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent and a trifluoroethyl group, contribute to its unique chemical properties and make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, with triazoles being among the most studied scaffolds. The benzo[d][1,2,3]triazole core is known for its stability and ability to interact with biological targets in multiple ways. The introduction of fluorine atoms in the structure enhances lipophilicity and metabolic stability, which are critical factors in drug design. The 6-bromo-1-(2,2,2-trifluoroethyl) moiety not only influences the electronic properties of the molecule but also opens up possibilities for further functionalization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the bromo position can lead to compounds with improved binding affinity to specific receptors. This has implications for developing new treatments in areas such as oncology and anti-inflammatory therapies.

The trifluoroethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic profiles. Fluorinated compounds often exhibit better bioavailability and resistance to metabolic degradation. This characteristic makes 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole an attractive scaffold for designing drugs that require prolonged activity within the body. Recent studies have demonstrated its role in synthesizing molecules that target enzymes involved in cancer progression.

Another area where this compound shows promise is in the development of antimicrobial agents. The combination of a triazole ring and halogenated substituents often results in enhanced activity against resistant bacterial strains. The specific arrangement of atoms in 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole may provide a novel mechanism of action against pathogens that have evolved resistance to conventional antibiotics.

From a synthetic chemistry perspective, this compound exemplifies the importance of structural diversity in drug discovery. The presence of both bromine and fluorine allows for a wide range of chemical reactions, including cross-coupling reactions that are pivotal in modern medicinal chemistry. Researchers have leveraged these reactive sites to develop libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening programs aimed at identifying lead compounds for further optimization.

The use of computational methods has also played a crucial role in understanding the potential applications of this compound. Molecular modeling studies have provided insights into how 6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole interacts with biological targets at an atomic level. These simulations have guided experimental efforts by predicting which modifications might enhance binding affinity or selectivity.

In conclusion,6-bromo-1-(2,2,2-trifluoroethyl)-1H-benzo[d][1,2,3]triazole represents a valuable asset in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. The ongoing investigation into this compound and its derivatives underscores the importance of heterocyclic chemistry in addressing unmet medical needs.